Cas no 1696476-42-2 (Cyclopropane, 1-(bromomethyl)-1-(1-methylbutyl)-)

• Product Name: Cyclopropane, 1-(bromomethyl)-1-(1-methylbutyl)-
• CAS No: 1696476-42-2
• MF: C₉H₁₇Br
• MW: 205.135282278061
• CID: 5284325
• Update Time: 2025-10-19

Cyclopropane, 1-(bromomethyl)-1-(1-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, 1-(bromomethyl)-1-(1-methylbutyl)-

• Inchi： 1S/C9H17Br/c1-3-4-8(2)9(7-10)5-6-9/h8H,3-7H2,1-2H3
• InChI Key： PZPCHPXVGBJWSQ-UHFFFAOYSA-N
• SMILES： C1(CBr)(C(C)CCC)CC1

Additional information on Cyclopropane, 1-(bromomethyl)-1-(1-methylbutyl)-

Cyclopropane, 1-(bromomethyl)-1-(1-methylbutyl)-

The compound Cyclopropane, 1-(bromomethyl)-1-(1-methylbutyl)-, with the CAS number 1696476-42-2, is a unique bicyclic structure that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its cyclopropane ring, which is a three-membered ring of carbon atoms, known for its high ring strain and reactivity. The substituents on the cyclopropane ring—a bromomethyl group and a 1-methylbutyl group—contribute to its versatile chemical properties and potential applications.

Recent studies have highlighted the importance of cyclopropane derivatives in drug discovery and materials science. The bromomethyl group in this compound serves as an electrophilic site, making it a valuable intermediate in organic synthesis. For instance, it can undergo nucleophilic substitution reactions to form various derivatives with diverse functionalities. The 1-methylbutyl group, on the other hand, introduces steric bulk and hydrophobicity, which can influence the compound's solubility and stability in different solvents.

In terms of synthesis, this compound can be prepared via various methods, including the reaction of cyclopropane precursors with alkyl halides under appropriate conditions. One notable approach involves the use of transition metal catalysts to facilitate coupling reactions, enabling the formation of the desired product with high efficiency. These methods have been optimized in recent years to improve yields and reduce reaction times, making this compound more accessible for research purposes.

The applications of Cyclopropane, 1-(bromomethyl)-1-(1-methylbutyl)- are diverse. In materials science, it has been explored as a building block for constructing advanced polymers and materials with tailored properties. Its cyclopropane ring provides a rigid structure that can enhance the mechanical strength of polymers while maintaining flexibility. Additionally, its reactivity makes it a potential candidate for click chemistry applications, where it can participate in rapid and efficient reactions to form complex molecules.

In the field of drug discovery, this compound has shown promise as a lead molecule for developing bioactive agents. Its unique structure allows for interactions with biological targets through multiple modes of action, including hydrogen bonding and hydrophobic interactions. Recent research has focused on modifying its substituents to enhance its pharmacokinetic properties, such as bioavailability and metabolic stability.

The study of this compound has also contributed to our understanding of cyclopropane chemistry. Its reactivity patterns provide insights into how strained rings can be manipulated to achieve desired transformations. For example, the bromomethyl group can act as a leaving group in elimination reactions or as an electrophile in nucleophilic attacks, offering multiple avenues for chemical modification.

In conclusion, Cyclopropane, 1-(bromomethyl)-1-(1-methylbutyl)- is a versatile compound with significant potential in various scientific domains. Its unique structure and reactivity make it an invaluable tool for researchers in organic synthesis, materials science, and drug discovery. As ongoing studies continue to uncover new applications and synthetic routes for this compound, its role in advancing scientific knowledge will undoubtedly grow.